Cas no 2171489-54-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid
• CAS No: 2171489-54-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5881461
• PubChem ID: 165805575
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-6-methylpiperidine-3-carboxylic acid
• EN300-1522114
• 2171489-54-4

• Inchi： 1S/C27H32N2O5/c1-3-8-24(25(30)29-15-18(26(31)32)14-13-17(29)2)28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ISPHHKDPZVLWFR-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)CCC1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid

Compound 2171489-54-4: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic Acid

The compound with CAS number 2171489-54-4, named as 1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-methylpiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a substituted piperidine ring. The combination of these structural elements makes it a valuable tool in the synthesis of bioactive molecules and peptide derivatives.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis, particularly in solid-phase synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the case of this compound, the Fmoc group is attached to an amino group, which is further connected to a pentanoyl chain. This configuration allows for precise control over the spatial arrangement of the molecule, making it ideal for applications in drug design and delivery systems.

The piperidine ring in this compound is substituted with a methyl group at the 6-position and a carboxylic acid group at the 3-position. This substitution pattern contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for its interaction with biological targets. Recent research has demonstrated that such substitutions can significantly influence the pharmacokinetic properties of a compound, including its bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during intermediate steps, allowing for precise control over the reaction sequence. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have further streamlined the production process, making it more efficient and scalable.

The application of this compound extends beyond traditional medicinal chemistry. Its structure suggests potential use in the development of enzyme inhibitors, particularly those targeting proteases or kinases. Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with various biological targets, providing insights into its binding affinity and selectivity.

In conclusion, the compound with CAS number 2171489-54-4, namely 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl)-6-methylpiperidine-3-carboxylic acid, represents a promising scaffold for drug discovery efforts. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in the development of novel therapeutic agents.